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Introduction
Diethyl sulfoxide (DESO), with the formula (C₂H₅)₂SO, is a polar aprotic solvent that is

structurally similar to the widely used dimethyl sulfoxide (DMSO).[1] While less common than

DMSO, DESO shares many of its characteristic solvent properties, making it a subject of

interest in organic synthesis. This document provides an overview of the known properties of

diethyl sulfoxide and explores its potential applications in organic reactions, drawing parallels

with the well-established uses of DMSO. Due to the limited availability of specific experimental

data for DESO, this guide will leverage the extensive research on DMSO to provide detailed

protocols for key reaction types where a polar aprotic solvent is advantageous.

Physicochemical Properties
A comprehensive understanding of a solvent's physical and chemical properties is crucial for its

effective application in organic synthesis. The following table summarizes the key properties of

diethyl sulfoxide, with a comparison to dimethyl sulfoxide for reference.
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Property
Diethyl Sulfoxide
(DESO)

Dimethyl Sulfoxide
(DMSO)

Reference(s)

Molecular Formula C₄H₁₀OS C₂H₆OS [1][2]

Molar Mass 106.18 g/mol 78.13 g/mol [1][2]

Appearance
Colorless viscous

liquid
Colorless liquid [1][3]

Density 1.066 g/cm³ 1.1004 g/cm³ [1][3]

Melting Point 14 °C 19 °C [1][3]

Boiling Point Not available 189 °C [3]

Flash Point Not available 89 °C [3]

Solubility in Water Not available Miscible [3]

Hansen Solubility

Parameters (MPa¹/²)

    δD (Dispersion) Not available 18.4 [4][5]

    δP (Polar) Not available 16.4 [4][5]

    δH (Hydrogen

Bonding)
Not available 10.2 [4][5]

Applications in Organic Synthesis
Given its nature as a polar aprotic solvent, diethyl sulfoxide is anticipated to be effective in

reactions that are favored by such media. These solvents are characterized by their high

polarity and lack of acidic protons. This combination allows them to dissolve a wide range of

polar and nonpolar compounds and to solvate cations effectively while leaving anions relatively

unsolvated and therefore more nucleophilic.

The following sections detail key applications where DMSO is a solvent of choice, and by

extension, where DESO could potentially be employed.
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Overview: Sulfoxide-mediated oxidations are mild and selective methods for converting primary

and secondary alcohols to aldehydes and ketones, respectively. These reactions, such as the

Swern, Pfitzner-Moffatt, and Corey-Kim oxidations, proceed through a common mechanism

involving the activation of the sulfoxide with an electrophile, followed by reaction with the

alcohol to form an alkoxysulfonium salt, which then undergoes base-promoted elimination to

yield the carbonyl compound.[3][6][7]

Generic Reaction Pathway for Sulfoxide-Mediated Oxidation:

R₂S=O

Activated Sulfoxide
[R₂S⁺-O-E]

+ Activator

Electrophilic
Activator

(e.g., (COCl)₂, SO₃)

Alkoxysulfonium Salt
[R₂S⁺-OCHR'R'']

+ Alcohol

R'R''CHOH

Sulfonium Ylide

+ Base
- H⁺

Amine Base
(e.g., Et₃N)

Carbonyl Compound
(R'C(=O)R'')

Elimination

Dialkyl Sulfide
(R₂S)
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Caption: General mechanism for sulfoxide-mediated alcohol oxidation.

Experimental Protocol: Swern Oxidation of a Primary Alcohol (using DMSO as the exemplar)
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This protocol describes the oxidation of a generic primary alcohol to the corresponding

aldehyde using a Swern oxidation.

Materials:

Dimethyl sulfoxide (DMSO)

Oxalyl chloride

Triethylamine (Et₃N)

Dichloromethane (DCM), anhydrous

Primary alcohol

Round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet

Syringes

Low-temperature thermometer

Procedure:

Set up a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere.

Add anhydrous dichloromethane (DCM) to the flask and cool to -78 °C using a dry

ice/acetone bath.

To the cooled DCM, add oxalyl chloride dropwise via syringe.

Slowly add a solution of DMSO in anhydrous DCM to the reaction mixture, maintaining the

temperature at -78 °C. Stir for 15 minutes.

Add a solution of the primary alcohol in anhydrous DCM dropwise, ensuring the temperature

remains below -65 °C. Stir for 30 minutes.

Add triethylamine (Et₃N) dropwise to the reaction mixture. The mixture may become thick.

Stir for an additional 30 minutes at -78 °C.
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Allow the reaction mixture to warm to room temperature.

Quench the reaction by adding water.

Extract the product with DCM.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude aldehyde.

Purify the product by flash column chromatography.

Note: When considering the use of DESO in a similar protocol, adjustments to reaction times

and temperatures may be necessary due to its different physical properties.

Nucleophilic Substitution Reactions
Overview: Polar aprotic solvents like DMSO are known to significantly accelerate the rates of

Sₙ2 reactions.[3][8] This is attributed to their ability to solvate the cation of the nucleophilic salt

while leaving the anion (the nucleophile) relatively "naked" and therefore more reactive.

Finkelstein reactions, which involve the exchange of halides, are classic examples of reactions

that benefit from these solvents.[3]

Workflow for a Generic Sₙ2 Reaction:

Substrate (R-X)
+ Nucleophile (Nu⁻)

Reaction Mixture

Polar Aprotic Solvent
(e.g., DESO, DMSO)

Aqueous Workup
& Extraction

Heat (if necessary) Product (R-Nu)

Click to download full resolution via product page

Caption: General workflow for an Sₙ2 reaction in a polar aprotic solvent.

Experimental Protocol: Finkelstein Reaction (using DMSO as the exemplar)

This protocol describes the conversion of an alkyl chloride to an alkyl iodide.
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Materials:

Alkyl chloride

Sodium iodide (NaI)

Dimethyl sulfoxide (DMSO)

Round-bottom flask with a magnetic stir bar and reflux condenser

Heating mantle

Procedure:

To a round-bottom flask, add the alkyl chloride and sodium iodide.

Add DMSO as the solvent.

Heat the reaction mixture with stirring to a temperature appropriate for the specific substrate

(e.g., 50-80 °C).

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC).

Upon completion, cool the reaction mixture to room temperature.

Pour the mixture into water and extract the product with a suitable organic solvent (e.g.,

diethyl ether or ethyl acetate).

Wash the combined organic layers with aqueous sodium thiosulfate solution to remove any

remaining iodine, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the resulting alkyl iodide by distillation or column chromatography.
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Overview: DMSO can also serve as a solvent and a reagent in elimination reactions. For

instance, it can mediate the reductive elimination of dihalides to form alkenes.[9][10][11][12]

The sulfoxide can act as both a nucleophile and a scavenger for the leaving group.

Experimental Protocol: Reductive Elimination of a Vicinal Dibromide (using DMSO as the

exemplar)

This protocol is based on the reductive elimination of 3-aryl-2,3-dibromopropanoates to

cinnamates.[9][10][12]

Materials:

3-Aryl-2,3-dibromopropanoate

Dimethyl sulfoxide (DMSO)

Round-bottom flask with a magnetic stir bar

Heating source

Procedure:

In a round-bottom flask, dissolve the 3-aryl-2,3-dibromopropanoate in DMSO.

Heat the reaction mixture with stirring. The optimal temperature will depend on the substrate.

Monitor the reaction by TLC or GC-MS.

After the reaction is complete, cool the mixture to room temperature.

Dilute the reaction mixture with water to precipitate the product.

Collect the solid product by filtration, wash with water, and dry.

If necessary, the product can be further purified by recrystallization or column

chromatography.

Safety and Handling
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Diethyl sulfoxide should be handled with care in a well-ventilated laboratory, preferably within

a fume hood.[13] Personal protective equipment, including safety goggles, gloves, and a lab

coat, should be worn at all times.[13] Avoid contact with skin and eyes, and prevent inhalation

of vapors.[13] Store in a tightly sealed container in a cool, dry place away from ignition sources.

[13]

Conclusion
While specific applications and detailed protocols for diethyl sulfoxide in organic synthesis are

not as extensively documented as for its lower homolog, DMSO, its properties as a polar

aprotic solvent suggest its potential utility in a variety of organic transformations. By

understanding the principles behind reactions that are successful in DMSO, researchers can

judiciously explore the use of DESO as an alternative solvent, particularly when different

physical properties such as melting point or potential solubility characteristics are desired. The

protocols provided herein for DMSO serve as a foundational guide for developing

methodologies that could incorporate diethyl sulfoxide. As with any new procedure, careful

optimization of reaction conditions would be essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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